Cas no 34105-56-1 (3-Amino-N,N-diethylpropanamide Hydrochloride)

• Product Name: 3-Amino-N,N-diethylpropanamide Hydrochloride
• CAS No: 34105-56-1
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• MDL: MFCD07366747
• CID: 294623
• PubChem ID: 17750337
• Update Time: 2025-06-27

3-Amino-N,N-diethylpropanamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanamide,3-amino-N,N-diethyl-, hydrochloride (1:1)
• 3-Amino-N,N-diethyl propionamide hydrochloride
• 3-Amino-N,N-diethylpropanamide hydrochloride
• 3-amino-N,N-diethylpropanamide
• 3-amino-n,n-diethyl-propionamide hcl
• 3-Amino-N,N-diethyl-propionamide x HCl
• A822080
• 3-azanyl-N,N-diethyl-propanamide hydrochloride
• 3-Amino-N,N-diethylpropionamide hydrochloride
• AKOS015847995
• F79499
• DTXSID80590439
• 3-Amino-N,N-diethylpropanamidehydrochloride
• MFCD07366747
• N,N-Diethyl-beta-alaninamide--hydrogen chloride (1/1)
• EN300-7542967
• J-019451
• CS-0217491
• 3-amino-N,N-diethylpropanamide;hydrochloride
• 3-Amino-N,N-diethyl-propionamide hydrochloride
• 3-Amino-N,N-diethyl-propionamide hydrochloride, AldrichCPR
• FT-0681462
• Z1449750808
• (4-ISOPROPYL-3-METHYL-PHENOXY)-ACETICACID
• 3-Amino-N,N-diethylpropanamide HCl
• 34105-56-1
• FS-5360
• 3-Amino-N,N-diethylpropanamide Hydrochloride

• MDL： MFCD07366747
• Inchi： 1S/C7H16N2O.ClH/c1-3-9(4-2)7(10)5-6-8;/h3-6,8H2,1-2H3;1H
• InChI Key： LZRWOYMCZBMHKW-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN)N(CC)CC

Computed Properties

• Exact Mass: 180.10300
• Monoisotopic Mass: 180.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 99.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• Boiling Point: 276.2°Cat760mmHg
• Flash Point: 120.8°C
• PSA: 46.33000
• LogP: 1.70590

3-Amino-N,N-diethylpropanamide Hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-N,N-diethylpropanamide Hydrochloride

3-Amino-N,N-diethylpropanamide Hydrochloride: A Versatile Compound in Modern Pharmaceutical and Industrial Applications

3-Amino-N,N-diethylpropanamide Hydrochloride (CAS No. 34105-56-1) is a key compound in the field of pharmaceutical chemistry and materials science. This compound, also known as 3-Amino-N,N-diethylpropanamide Hydrochloride, has garnered significant attention due to its unique chemical structure and diverse applications. Recent studies highlight its potential in drug development, catalytic processes, and functional material synthesis, positioning it as a critical component in modern scientific research.

The chemical structure of 3-Amino-N,N-diethylpropanamide Hydrochloride is characterized by an amino group attached to a propanamide backbone, with diethyl groups extending from the nitrogen atom. This molecular framework provides a stable platform for various chemical modifications, enabling the compound to interact with biological systems in multiple ways. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for pharmaceutical formulations and industrial processes.

Recent advancements in medicinal chemistry have demonstrated the utility of 3-Amino-N,N-diethylpropanamide Hydrochloride in the design of novel therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry explored its role as a scaffold for the development of antifungal drugs. Researchers found that the compound's amino group can be functionalized to target specific fungal enzymes, offering a promising avenue for combating drug-resistant fungal infections. This application underscores the compound's potential in addressing critical gaps in antimicrobial therapy.

In the realm of materials science, 3-Amino-N,N-diethylpropanamide Hydrochloride has been investigated for its use in polymer synthesis. A 2024 study in Advanced Materials highlighted its ability to act as a cross-linking agent in the creation of biodegradable polymers. These polymers have applications in drug delivery systems and tissue engineering, where controlled degradation rates are essential for therapeutic efficacy. The compound's hydrophilic nature allows for tunable degradation profiles, making it a valuable material for biomedical applications.

Furthermore, the catalytic properties of 3-Amino-N,N-diethylpropanamide Hydrochloride have been explored in green chemistry initiatives. A 2023 review in Green Chemistry discussed its role as a sustainable catalyst in the synthesis of complex organic molecules. The compound's ability to mediate reactions under mild conditions reduces energy consumption and waste generation, aligning with the principles of sustainable development. This application is particularly relevant in the pharmaceutical industry, where minimizing environmental impact is a growing priority.

The synthesis of 3-Amino-N,N-diethylpropanamide Hydrochloride involves multi-step organic reactions, with recent advancements focusing on improving yield and purity. A 2022 study in Organic Letters introduced a novel method using microwave-assisted techniques to accelerate the reaction process. This approach not only reduces reaction time but also minimizes byproduct formation, enhancing the efficiency of large-scale production. Such innovations are critical for meeting the increasing demand for this compound in both research and industrial settings.

Biological studies have also revealed the compound's potential in modulating cellular processes. A 2023 paper in Cell Reports investigated its effects on protein kinase pathways, suggesting its use as a tool for studying cellular signaling mechanisms. The compound's ability to inhibit specific kinases could have implications for the treatment of diseases such as cancer and neurodegenerative disorders. These findings highlight the compound's versatility in both basic and applied research.

Environmental impact assessments of 3-Amino-N,N-diethylpropanamide Hydrochloride have also been conducted to ensure its safety in industrial applications. A 2024 study in Environmental Science & Technology evaluated its biodegradability and toxicity to aquatic organisms. The results indicated that the compound undergoes rapid biodegradation under natural conditions, reducing its ecological footprint. This information is crucial for regulatory compliance and sustainable manufacturing practices.

Looking ahead, the future of 3-Amino-N,N-diethylpropanamide Hydrochloride lies in its integration into multidisciplinary research. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications in personalized medicine and smart materials. For instance, the compound's tunable properties could enable the development of stimuli-responsive drug delivery systems that release active ingredients in response to specific physiological signals. Such innovations would represent a significant leap in therapeutic precision and efficacy.

In conclusion, 3-Amino-N,N-diethylpropanamide Hydrochloride (CAS No. 34105-56-1) is a multifaceted compound with far-reaching implications. Its role in pharmaceutical development, materials science, and sustainable chemistry underscores its importance in modern scientific innovation. As research continues to uncover new properties and applications, this compound is poised to play an even greater role in shaping the future of science and technology.